6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 3-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-pyridazin-6-one
• InChI: InChI=1S/C15H15FN4O2/c16-11-1-3-12(4-2-11)19-7-9-20(10-8-19)15(22)13-5-6-14(21)18-17-13/h1-6H,7-10H2,(H,18,21)
• InChI Key: BVSRAYDZONMCFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=NNC(=O)C=C3
• Molecular Formula: C15H15FN4O2
• Molecular Weight: 302.30 g/mol

Description

6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one, also known as FPPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of pyridazinones and has been found to possess unique biochemical and physiological properties that make it an attractive candidate for various research studies.

Mechanism of Action

The exact mechanism of action of 6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. Specifically, 6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one has been found to act as a partial agonist at the 5-HT1A receptor, which is involved in the regulation of anxiety and depression. It has also been shown to modulate the activity of the dopamine and norepinephrine systems, which are involved in the regulation of mood and motivation.
Biochemical and Physiological Effects
6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one has been found to exhibit a range of biochemical and physiological effects, including anxiolytic, antidepressant, and antipsychotic effects. It has also been shown to modulate the activity of various neurotransmitter systems in the brain, including dopamine, serotonin, and norepinephrine. Additionally, 6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one has been found to have a high affinity for the 5-HT1A receptor, which is involved in the regulation of anxiety and depression.

Advantages and Limitations for Lab Experiments

6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one has several advantages for use in lab experiments, including its high selectivity and affinity for the 5-HT1A receptor, as well as its ability to modulate the activity of various neurotransmitter systems in the brain. However, there are also limitations to its use, including its potential for off-target effects and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one, including the development of more selective compounds that target specific neurotransmitter systems in the brain. Additionally, further studies are needed to fully understand the mechanism of action of 6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one and its potential applications in the treatment of various psychiatric and neurological disorders. Finally, the development of more efficient synthesis methods for 6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one and related compounds could lead to the development of new drugs with improved pharmacological properties.

Synthesis Methods

6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one can be synthesized using a variety of methods, including the reaction of 4-fluorobenzoyl chloride with piperazine in the presence of a base, followed by the reaction of the resulting intermediate with pyridazin-3(2H)-one. Other methods involve the use of different reagents and catalysts, but the overall process remains similar.

Scientific Research Applications

6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one has been extensively studied for its potential applications in scientific research, particularly in the areas of neuroscience and pharmacology. It has been shown to exhibit a range of pharmacological activities, including anxiolytic, antidepressant, and antipsychotic effects. Additionally, 6-(4-(4-fluorophenyl)piperazine-1-carbonyl)pyridazin-3(2H)-one has been found to modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and norepinephrine.